2,2,3,3-Tetrafluoropropyl methanesulfonate

• Molecular Formula: C4H6F4O3S
• Molecular Weight: 210.15 g/mol
• IUPAC Name: 2,2,3,3-tetrafluoropropyl methanesulfonate
• InChI: InChI=1S/C4H6F4O3S/c1-12(9,10)11-2-4(7,8)3(5)6/h3H,2H2,1H3
• InChI Key: OASNJLPQPGYNEI-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)OCC(C(F)F)(F)F

Description

2,2,3,3-Tetrafluoropropyl methanesulfonate is a useful research compound. Its molecular formula is C4H6F4O3S and its molecular weight is 210.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 10-L four-neck flask was equipped with a refluxing pipe and a dropping funnel to serve as a reactor. To the flask were added HCF2CF2CH2OH (445.35 g; 3.37 mol) and pyridine (306.31 g; 3.88 mol) in an ice bath, and the mixture was stirred. Using the dropping funnel, methanesulfonyl chloride (364.15 g; 3.20 mol) was dropped, with care for heat generation. The reaction solution changed its color gradually to milky white as pyridine hydrochloride was produced. After the end of the reaction, the reaction solution was washed with a 1 N HCl aqueous solution. The washed solution was separated to collect an organic layer.